molecular formula C10H4Cl4 B1175981 Resiment resin luting agent CAS No. 150779-39-8

Resiment resin luting agent

Cat. No.: B1175981
CAS No.: 150779-39-8
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Resin luting agents are adhesive materials used in dentistry to bond indirect restorations (e.g., crowns, bridges, inlays) to tooth structures. They are classified into light-cured, dual-cured, and chemically cured systems, offering advantages such as high bond strength, low solubility, and aesthetic versatility . Unlike conventional cements (e.g., zinc phosphate, glass ionomer), resin-based agents rely on micromechanical and chemical adhesion, making them suitable for all-ceramic and fiber-reinforced restorations .

Properties

CAS No.

150779-39-8

Molecular Formula

C10H4Cl4

Synonyms

Resiment resin luting agent

Origin of Product

United States

Comparison with Similar Compounds

Critical Factors in Performance

  • Surface Treatments : Sandblasting + silanization increases bond strength to fiber posts by 40–50% compared to untreated surfaces . Silica coating (Rocatec) enhances resin bond strength to alumina ceramics (36.2 MPa vs. 3.3 MPa untreated) .
  • Polymerization : Dual-cured resins achieve higher conversion rates (81%) than autopolymerized systems (26–61%) .
  • Wear Resistance : Microfilled resin cements outperform hybrid types in reducing interfacial gap wear .

Clinical Recommendations

  • All-Ceramic Restorations : Use etch-and-rinse resin cements for maximal bond strength (30–35 MPa) .
  • Fiber Posts : Opt for preheated composites or dual-cured resins with sandblasting/silanization .
  • High-Moisture Environments : Self-adhesive resins or RMGI are suitable, balancing bond strength and fluoride release .

Q & A

Q. What methodologies are emerging for evaluating the biological compatibility of resin luting agents in vivo?

  • Methodological Answer : Use animal models (e.g., rat subcutaneous implantation) to assess inflammatory response (histopathology) and monomer release (HPLC). For human studies, conduct controlled clinical trials (RCTs) with biomarkers (e.g., IL-6, TNF-α) in crevicular fluid. Follow CONSORT guidelines for reporting .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.